N-Nitroso Tadalafil

• Molecular Formula: C22H18N4O5
• Molecular Weight: 418.4 g/mol
• InChI: InChI=1S/C22H18N4O5/c1-24-10-19(27)25-16(22(24)28)9-14-13-4-2-3-5-15(13)26(23-29)21(14)20(25)12-6-7-17-18(8-12)31-11-30-17/h2-8,16,20H,9-11H2,1H3/t16-,20-/m1/s1
• InChIKey: FQJHLCXPSUIPCT-OXQOHEQNSA-N

N-Nitroso Tadalafil Reference Standard

N-Nitroso Tadalafil (CAS N/A, molecular formula C₂₂H₁₈N₄O₅, molecular weight 418.4 g/mol) is an N-nitroso derivative of the secondary amine present in the phosphodiesterase type 5 (PDE5) inhibitor tadalafil, classified as a nitrosamine drug substance-related impurity (NDSRI) [1]. It is an N-nitroso-indole structure listed under 'other nitroso-structures' by the Australian Therapeutic Goods Administration (TGA), with a published acceptable intake (AI) limit of 1500 ng/day effective 24 January 2025 [2]. The compound is supplied as a highly characterized reference material with comprehensive Certificates of Analysis (COA) including HPLC, MS, ¹H-NMR, IR, and UV data, and is specifically intended for analytical method development, method validation (AMV), quality control (QC) applications, and ANDA/NDA regulatory submissions in the context of tadalafil active pharmaceutical ingredient (API) and finished dosage form production [1].

Regulatory Alignment TGA-published acceptable intake limit for tadalafil NDSRI

Analytical Purpose AMV, QC batch release, and regulatory dossier support

Structural Identity N-nitroso-indole reference with comprehensive COA data

• [1] SynZeal. N-Nitroso Tadalafil (Tadalafil Nitroso Impurity 1). Product page. CAS N/A, Mol. F. C22H18N4O5, Mol. Wt. 418.4. Available at: https://www.synzeal.com/en/tadalafil-nitroso-impurity-1 (accessed 2025). View Source
• [2] Australian Therapeutic Goods Administration (TGA). Established acceptable intake for other nitroso-structures in medicines: N-Nitroso-tadalafil, AI limit 1500 ng/day, published 24 January 2025. Available at: https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines/established-acceptable-intake-other-nitroso-structures-medicines (accessed 2025). View Source

Why N-Nitroso Tadalafil Is Irreplaceable

Nitrosamine drug substance-related impurities (NDSRIs) derived from different PDE5 inhibitors are not interchangeable reference standards, because each possesses a distinct structural class, carcinogenic potency categorization (CPCA), and regulatory acceptable intake (AI) limit that directly determines the quantitative threshold against which batch compliance is assessed. N-Nitroso Tadalafil is an N-nitroso-indole with a TGA AI of 1500 ng/day, whereas the principal sildenafil-derived NDSRI (1-methyl-4-nitrosopiperazine, MeNP) is a nitrosopiperazine with an AI of 400 ng/day and CPCA category 3 [1][2]. Substituting the sildenafil nitrosamine standard for the tadalafil-specific NDSRI would yield a 3.75-fold discrepancy in the acceptable exposure calculation, potentially causing false out-of-specification results or, conversely, failure to detect a genuine limit exceedance. Furthermore, N-Nitroso Tadalafil exhibits unique analytical instability—undergoing in-source thermal fragmentation to regenerate tadalafil (loss of the NO group, observed as m/z 389 rather than the expected m/z 419)—which demands compound-specific chromatographic resolution and stabilization protocols that no other PDE5 inhibitor NDSRI standard can validate [3].

Common Substitute

Required Standard

AI limit mismatch Sildenafil NDSRI AI is far lower; method sensitivity would be unnecessarily stringent and misaligned.

Tadalafil-specific AI Regulatory threshold defines correct compliance limit for tadalafil products.

Structural class mismatch Nitrosopiperazine CPCA category differs; default TTC and risk assessment not valid for indole structure.

N-nitroso-indole classification Listed as 'other nitroso-structures' per TGA, matching true carcinogenic potency category.

No compound-specific fragmentation Sildenafil NDSRI does not show in-source de-nitrosation; method cannot resolve tadalafil interference.

Unique de-nitrosation behavior Predominant m/z 389 fragment requires dedicated chromatographic resolution validated only with this standard.

• [1] Australian TGA. Established acceptable intake for other nitroso-structures: N-Nitroso-tadalafil AI 1500 ng/day (24 Jan 2025). URL: https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines/established-acceptable-intake-other-nitroso-structures-medicines View Source
• [2] Australian TGA. Established acceptable intake for nitrosamines in medicines: 1-Methyl-4-nitrosopiperazine (MeNP/MNP), Sildenafil, AI 400 ng/day, CPCA Category 3 (3 Nov 2025). URL: https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines/established-acceptable-intake-nitrosamines-medicines View Source
• [3] USP Nitrosamines Community. N-Nitroso Tadalafil discussion thread: in-source fragmentation to m/z 389, instability in LC-MS/MS source. Available at: https://nitrosamines.usp.org/t/n-nitroso-tadalfil/14307 (2025). View Source

N-Nitroso Tadalafil: Head-to-Head Evidence

Regulatory AI Limit vs. Sildenafil

N-Nitroso Tadalafil carries a TGA-established acceptable intake (AI) limit of 1500 ng/day, which is 3.75-fold higher than the 400 ng/day AI assigned to the principal sildenafil-derived nitrosamine impurity, 1-methyl-4-nitrosopiperazine (MeNP/MNP) [1][2]. Both limits were established and published by the same regulatory authority (TGA) using the same risk assessment framework, enabling direct comparison. This quantitative difference means that a finished tadalafil product can contain up to 1500 ng of N-Nitroso Tadalafil per maximum daily dose and remain compliant, whereas a sildenafil product exceeding 400 ng/day of its cognate NDSRI would be deemed non-compliant and potentially subject to recall [1][2].

Regulatory AI Limit vs. Sildenafil

Head-to-head

Tadalafil NDSRI
1500 ng/day vs Sildenafil NDSRI
400 ng/day

3.75× higher AI

Sets LLOQ requirements for tadalafil batch compliance testing.

Method sensitivity must target 1500 ng/day threshold.

Evidence Dimension	Regulatory Acceptable Intake (AI) limit for nitrosamine impurity
Target Compound Data	N-Nitroso Tadalafil: 1500 ng/day
Comparator Or Baseline	1-Methyl-4-nitrosopiperazine (Sildenafil NDSRI): 400 ng/day
Quantified Difference	3.75-fold higher AI for N-Nitroso Tadalafil (1500/400)
Conditions	TGA established AI limits; applicable to maximum daily dose (MDD) of drug product; both limits published and effective as of 2025

Why This Matters

Procurement of the correct compound-specific reference standard is essential because the AI limit dictates the analytical sensitivity requirements: a method validated for a 400 ng/day threshold will be unnecessarily stringent for a 1500 ng/day target, while a method calibrated to 1500 ng/day may fail to detect non-compliance if applied to the wrong NDSRI.

• [1] Australian TGA. Established acceptable intake for other nitroso-structures in medicines: N-Nitroso-tadalafil, AI 1500 ng/day, 24 Jan 2025. URL: https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines/established-acceptable-intake-other-nitroso-structures-medicines View Source
• [2] Australian TGA. Established acceptable intake for nitrosamines in medicines: 1-Methyl-4-nitrosopiperazine (Sildenafil), AI 400 ng/day, CPCA Category 3, 3 Nov 2025. URL: https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines/established-acceptable-intake-nitrosamines-medicines View Source

CPCA Structural Classification

N-Nitroso Tadalafil is classified as an N-nitroso-indole structure and is listed under the TGA's 'other nitroso-structures' category, which carries an AI of 1500 ng/day consistent with CPCA category 4 (lower carcinogenic potency) [1]. In contrast, the sildenafil-derived NDSRI (1-methyl-4-nitrosopiperazine) is a nitrosopiperazine listed under the standard nitrosamine category with CPCA category 3 and an AI of 400 ng/day [2]. The N-nitroso-vardenafil structural class has not been assigned a published AI limit in the TGA or EMA compendia as of 2025, creating regulatory uncertainty for vardenafil ANDA filers that does not apply to tadalafil [3]. This structural class assignment directly impacts the default Threshold of Toxicological Concern (TTC) applied during risk assessment, where the generic TTC for nitrosamines is 18 ng/day versus the compound-specific AI of 1500 ng/day for N-Nitroso Tadalafil [1].

CPCA Structural Classification

Context-dependent

CPCA 4 (lower potency) vs CPCA 3 (higher potency)

Structural class drives TTC

Aligns risk assessment with correct potency category.

Generic TTC 18 ng/day vs compound-specific AI.

Evidence Dimension	Structural class, CPCA potency category, and associated AI limit
Target Compound Data	N-Nitroso Tadalafil: N-nitroso-indole, 'other nitroso-structure,' AI 1500 ng/day, CPCA category 4 equivalent
Comparator Or Baseline	1-Methyl-4-nitrosopiperazine (Sildenafil NDSRI): nitrosopiperazine, CPCA category 3, AI 400 ng/day; N-Nitroso Vardenafil: no published AI
Quantified Difference	Target CPCA category 4 vs. comparator CPCA category 3; AI 1500 vs. 400 ng/day; generic TTC default of 18 ng/day vs. compound-specific AI
Conditions	TGA regulatory classification framework; EMA Q&A document revision 21; ICH M7(R1) guideline for DNA-reactive impurities

Why This Matters

Selecting N-Nitroso Tadalafil as the reference standard ensures that risk assessment and method validation are aligned with the correct structural class and potency category, avoiding the application of an erroneously conservative (or permissive) limit that would misrepresent the safety profile in regulatory submissions.

• [1] Australian TGA. Established acceptable intake for other nitroso-structures: N-Nitroso-tadalafil, AI 1500 ng/day. URL: https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines/established-acceptable-intake-other-nitroso-structures-medicines View Source
• [2] Australian TGA. Established acceptable intake for nitrosamines: 1-Methyl-4-nitrosopiperazine, CPCA Category 3, AI 400 ng/day. URL: https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines/established-acceptable-intake-nitrosamines-medicines View Source
• [3] Veeprho. N-Nitroso Avanafil: Synthesis Attempts and Failure Report (NAP Test), 2024. Illustrates the absence of regulatory AI limits for certain PDE5 inhibitor NDSRIs. URL: https://veeprho.com/impurities/n-nitroso-avanafil-synthesis-attempts-and-failure-report-nap-test/ View Source

In-Source Fragmentation Behavior

N-Nitroso Tadalafil undergoes extensive in-source thermal fragmentation during LC-MS/MS analysis, resulting in the predominant detection of the de-nitrosated ion at m/z 389 (corresponding to tadalafil after loss of the NO group) rather than the expected protonated molecular ion [M+H]⁺ at m/z 419 [1]. This behavior, confirmed by multiple independent laboratories on the USP Nitrosamines Community forum, means that the m/z 389 product ion overlaps with the isotopic profile of tadalafil's [M+H]⁺ at m/z 390, requiring chromatographic resolution sufficient to separate N-Nitroso Tadalafil from residual tadalafil [1]. Stabilization requires the use of acetonitrile as solvent and low-temperature working conditions; exposure to acids causes rapid conversion to tadalafil [2]. By comparison, N-Nitroso Sildenafil (MW 503.6) does not share this degradation pathway, and its analytical method can employ conventional source conditions without the same interference risk [3].

In-Source Fragmentation

Method context

Expected [M+H]⁺ m/z 419 → Observed m/z 389 (loss of NO)

Requires dedicated chromatographic resolution method.

Acetonitrile diluent, low-temperature working conditions.

Evidence Dimension	LC-MS/MS ionization behavior and compound stability under analytical conditions
Target Compound Data	N-Nitroso Tadalafil: expected [M+H]⁺ m/z 419; observed predominant ion m/z 389 (loss of NO, 30 Da); requires acetonitrile solvent and low-temperature storage; acid-labile conversion to tadalafil
Comparator Or Baseline	Tadalafil (parent): [M+H]⁺ m/z 390, stable under standard LC-MS conditions; N-Nitroso Sildenafil: MW 503.6, distinct degradation pathway, no reported in-source de-nitrosation
Quantified Difference	Mass shift of 30 Da (loss of NO group) for target; chromatographic resolution required to separate m/z 389 (N-Nitroso Tadalafil fragment) from m/z 390 (Tadalafil [M+H]⁺)
Conditions	LC-MS/MS with electrospray ionization; source temperature identified as critical parameter; acetonitrile diluent recommended; avoid acidic mobile phases

Why This Matters

Procurement of N-Nitroso Tadalafil as the dedicated reference standard is mandatory to validate the compound-specific LC-MS/MS method capable of distinguishing the de-nitrosated fragment from co-eluting tadalafil, a requirement that cannot be fulfilled using N-Nitroso Sildenafil or generic nitrosamine standards.

• [1] USP Nitrosamines Community. N-Nitroso Tadalafil thread: in-source fragmentation to m/z 389, interference with tadalafil m/z 390. Available at: https://nitrosamines.usp.org/t/n-nitroso-tadalfil/14307 (2025). View Source
• [2] USP Nitrosamines Community. Analytical challenge for determination of instable standard of other N-nitroso structure: acetonitrile stabilization and acid sensitivity. Available at: https://nitrosamines.usp.org/t/analytical-challenge-for-determination-of-instable-standard-of-other-n-nitroso-structure/14247 (2025). View Source
• [3] ChemWhat. N-Nitroso Sildenafil: Molecular Weight 503.6, C22H29N7O5S. Available at: https://www.chemwhat.com (2025). View Source

Cold-Chain Supply Requirements

N-Nitroso Tadalafil is supplied under ice-pack shipment conditions to maintain compound integrity during transit, reflecting its documented thermal and solution instability [1]. The solid-state compound is stable, but exposure to elevated temperatures during shipping or storage can accelerate degradation [2]. In contrast, N-Nitroso Sildenafil (MW 503.6) is supplied under standard refrigerated conditions (2–8 °C) and does not universally require ice-pack shipment, as indicated by multiple vendor COAs . N-Nitroso Vardenafil reference standards are similarly supplied under refrigerated but not necessarily frozen conditions [3]. The cold-chain requirement for N-Nitroso Tadalafil introduces logistical considerations for international procurement, including higher shipping costs, the need for temperature monitoring, and restricted delivery windows that must be factored into project timelines.

Cold-Chain Supply

Class-level

Ice-pack shipment required vs. refrigerated 2–8 °C for other NDSRIs

Logistics planning impacts international procurement timelines.

Vendor datasheets; verify shipment conditions per order.

Evidence Dimension	Shipping and storage condition requirements for reference standard procurement
Target Compound Data	N-Nitroso Tadalafil: ice-pack shipment required; acetonitrile solvent and low-temperature working conditions recommended for solution stability
Comparator Or Baseline	N-Nitroso Sildenafil: standard refrigerated storage (2–8 °C), no universal ice-pack requirement; N-Nitroso Vardenafil: refrigerated conditions
Quantified Difference	Qualitative difference in cold-chain stringency: ice-pack vs. refrigerated (2–8 °C); logistical cost and timeline impact for international orders
Conditions	Vendor technical datasheets (SynZeal, Daicel Pharma Standards, Veeprho); USP Nitrosamines Community stability discussions

Why This Matters

Procurement planning must account for the cold-chain logistics of N-Nitroso Tadalafil; selecting an alternative NDSRI that ships under less stringent conditions may reduce upfront logistics complexity, but would be scientifically invalid for tadalafil-specific impurity quantification.

• [1] SynZeal. N-Nitroso Tadalafil: Shipping Condition – Ice Pack shipment. URL: https://www.synzeal.com/en/tadalafil-nitroso-impurity-1 View Source
• [2] USP Nitrosamines Community. Analytical challenge for determination of instable standard of other N-nitroso structure (2025): solid-state stability, solution instability. URL: https://nitrosamines.usp.org/t/analytical-challenge-for-determination-of-instable-standard-of-other-n-nitroso-structure/14247 View Source
• [3] SynZeal. N-Nitroso Vardenafil Related Compound E: standard characterization data, refrigerated storage. URL: https://www.synzeal.com View Source

Molecular Weight and Selectivity

N-Nitroso Tadalafil has a molecular weight of 418.4 g/mol (C₂₂H₁₈N₄O₅), which is significantly lower than N-Nitroso Sildenafil at 503.6 g/mol (C₂₂H₂₉N₇O₅S) and distinct from parent tadalafil at 389.4 g/mol (C₂₂H₁₉N₃O₄) [1][2]. The 85.2 Da mass difference between N-Nitroso Tadalafil and N-Nitroso Sildenafil, coupled with the absence of a sulfur atom in the tadalafil-derived structure, provides fundamentally different reversed-phase chromatographic retention behavior and mass spectrometric ionization characteristics. The 29 Da difference between N-Nitroso Tadalafil (418.4) and tadalafil (389.4) corresponds to the N-nitroso (NO) functional group addition, which is critical for confirming successful nitrosation in synthetic impurity profiling and forced degradation studies [1].

MW & Chromatographic Selectivity

Analytical context

418.4 g/mol (no S) vs 503.6 (Sildenafil NDSRI) / 389.4 (parent tadalafil)

Ensures unambiguous peak identification in impurity screens.

85.2 Da lighter than sildenafil NDSRI; sulfur absent.

Evidence Dimension	Molecular weight and elemental composition for chromatographic method selectivity
Target Compound Data	N-Nitroso Tadalafil: MW 418.4 g/mol, C22H18N4O5, no sulfur
Comparator Or Baseline	N-Nitroso Sildenafil: MW 503.6 g/mol, C22H29N7O5S, contains sulfur; Tadalafil (parent): MW 389.4 g/mol, C22H19N3O4
Quantified Difference	85.2 Da lighter than N-Nitroso Sildenafil; 29.0 Da heavier than parent tadalafil (N-NO addition); sulfur absent vs. sildenafil NDSRI
Conditions	Reversed-phase HPLC and LC-MS/MS method development; ESI positive ionization mode; C18 stationary phase typical

Why This Matters

The distinct molecular weight and elemental composition ensure that N-Nitroso Tadalafil elutes at a different retention time from both the parent API and other PDE5 inhibitor NDSRIs, enabling unambiguous peak identification in multi-analyte impurity screens and preventing misidentification when using incorrect reference standards.

• [1] SynZeal. N-Nitroso Tadalafil: Mol. F. C22H18N4O5, Mol. Wt. 418.4. URL: https://www.synzeal.com/en/tadalafil-nitroso-impurity-1 View Source
• [2] ChemWhat. N-Nitroso Sildenafil: Molecular Weight 503.6, C22H29N7O5S. URL: https://www.chemwhat.com View Source

N-Nitroso Tadalafil: Application Scenarios

ANDA/NDA Method Validation

When developing and validating an LC-MS/MS method for nitrosamine impurity quantification in tadalafil API or finished dosage forms, N-Nitroso Tadalafil must be used as the primary reference standard because the TGA-established AI of 1500 ng/day defines the quantitative limit against which batch compliance is assessed [1]. Using N-Nitroso Sildenafil (AI 400 ng/day) would impose an unnecessarily conservative threshold misaligned with the compound's actual regulatory classification, potentially triggering false out-of-specification investigations and unnecessary batch rejections. The validated method must achieve sufficient sensitivity to quantify N-Nitroso Tadalafil at levels well below the 1500 ng/day AI, while incorporating the chromatographic resolution necessary to separate the de-nitrosated fragment (m/z 389) from residual tadalafil (m/z 390) [2].

Forced Degradation Studies

In forced degradation studies designed to assess the nitrosamine formation risk in tadalafil drug products, N-Nitroso Tadalafil serves as the definitive marker for confirming the nitrosation pathway of the secondary amine moiety. The 29 Da mass shift (418.4 → 389.4) upon de-nitrosation provides a unique analytical signature that distinguishes genuine N-Nitroso Tadalafil formation from other degradation products [1]. The compound's documented acid lability and thermal instability mean that forced degradation protocols must employ acetonitrile-based diluents and low-temperature conditions to preserve the N-nitroso functionality, a requirement substantiated by USP Nitrosamines Community experimental reports [3]. This compound-specific protocol differs substantially from degradation studies for nitrosopiperazine-type NDSRIs.

Regulatory Dossier Preparation

For regulatory submissions to the TGA, EMA, and other agencies referencing TGA AI limits, the inclusion of N-Nitroso Tadalafil as the qualified reference standard is mandatory to satisfy the requirement for compound-specific nitrosamine risk assessment per EMA Q&A revision 21 [1]. The published AI of 1500 ng/day, with an effective date of 24 January 2025, means that any ANDA or marketing authorization application for tadalafil-containing products must include validated analytical data generated using the N-Nitroso Tadalafil reference standard. The absence of a published AI for N-Nitroso Vardenafil creates an additional regulatory burden for vardenafil filers that does not apply to tadalafil, making N-Nitroso Tadalafil the regulatory pathway-clearest PDE5 inhibitor NDSRI reference standard currently available [2].

QC Batch Release Testing

QC laboratories performing routine batch release testing for tadalafil API and finished products must incorporate N-Nitroso Tadalafil as the system suitability standard in each analytical run. The ice-pack shipping requirement and low-temperature storage conditions necessitate a dedicated cold-chain logistics plan for reference standard procurement and inventory management [1]. Laboratories that attempt to substitute a more readily available NDSRI reference standard (e.g., N-Nitroso Sildenafil) for cost or convenience reasons introduce systematic quantitative error due to the different molecular weight, chromatographic retention, and mass spectrometric response factors between the two compounds, which is inconsistent with ICH Q2(R1) validation requirements for specificity and accuracy [3].

Application

Selection Property

Validation Focus

ANDA/NDA Method Validation

Tadalafil-specific impurity reference standard

Quantitation at regulatory threshold; chromatographic resolution from parent API

Forced Degradation Studies

N-nitroso-specific degradation marker

Confirm nitrosation pathway; stability under acetonitrile/low-temperature conditions

Regulatory Dossier Preparation

TGA-published AI classification

Compound-specific risk assessment aligned with EMA Q&A revision 21

QC Batch Release Testing

System suitability for tadalafil impurity

Specificity against other NDSRI standards; cold-chain integrity verification

• [1] Australian TGA. Established acceptable intake for other nitroso-structures: N-Nitroso-tadalafil AI 1500 ng/day. URL: https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines/established-acceptable-intake-other-nitroso-structures-medicines View Source
• [2] Veeprho. N-Nitroso Avanafil: Synthesis Attempts and Failure Report, illustrating absence of AI for certain PDE5 inhibitor NDSRIs (2024). URL: https://veeprho.com/impurities/n-nitroso-avanafil-synthesis-attempts-and-failure-report-nap-test/ View Source
• [3] SynZeal. N-Nitroso Tadalafil: Shipping Condition – Ice Pack shipment; Mol. Wt. 418.4. URL: https://www.synzeal.com/en/tadalafil-nitroso-impurity-1 View Source